Cas no 35444-06-5 (4,4,4-trifluoro-1-(4-phenylphenyl)-3-(trifluoromethyl)but-2-en-1-one)

• Product Name: 4,4,4-trifluoro-1-(4-phenylphenyl)-3-(trifluoromethyl)but-2-en-1-one
• CAS No: 35444-06-5
• MF: C₁₇H₁₀F₆O
• MW: 344.251125812531
• CID: 920329
• PubChem ID: 37143
• Update Time: 2025-04-19

4,4,4-trifluoro-1-(4-phenylphenyl)-3-(trifluoromethyl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(4-phenylphenyl)-3-(trifluoromethyl)but-2-en-1-one
• 1-(4-Biphenylyl)-4,4,4-trifluoro-3-trifluoromethyl-2-buten-1-one
• 4'-Phenyl-4,4,4-trifluoro-3-trifluoromethylcrotonophenone
• AC1L1X4C
• AG-F-22664
• BRN 2300959
• CROTONOPHENONE, 4'-PHENYL-4,4,4-TRIFLUORO-3-(TRIFLUOROMETHYL)-
• CTK4H4549
• NSC 160255
• 1-(4-Biphenylyl)-4,4,4-trifluoro-3-(trifluoromethyl)-2-buten-1-one
• NSC-160255
• H452QLR958
• 1-[1,1'-Biphenyl]-4-yl-4,4,4-trifluoro-3-(trifluoromethyl)-2-buten-1-one
• 2-Buten-1-one, 4'-phenyl-4,4,4-trifluoro-3-(trifluoromethyl)-
• NSC160255
• 2-Buten-1-one, 1-[1,1'-biphenyl]-4-yl-4,4,4-trifluoro-3-(trifluoromethyl)-
• DTXSID30188941
• 35444-06-5

• Inchi： 1S/C17H10F6O/c18-16(19,20)15(17(21,22)23)10-14(24)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H
• InChI Key： WWNXVJDVYCLEPP-UHFFFAOYSA-N
• SMILES： FC(/C(/C(F)(F)F)=C/C(C1C=CC(=CC=1)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 344.0636
• Monoisotopic Mass: 344.06358391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.58730